2-[4-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl]-1H-isoindole-1,3(2H)-dione

• IUPAC Name: 2-[4-(4-oxo-3,1-benzoxazin-2-yl)phenyl]isoindole-1,3-dione
• InChI: InChI=1S/C22H12N2O4/c25-20-15-5-1-2-6-16(15)21(26)24(20)14-11-9-13(10-12-14)19-23-18-8-4-3-7-17(18)22(27)28-19/h1-12H
• InChI Key: ILNKBVZASLYACV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)C3=CC=C(C=C3)C4=NC5=CC=CC=C5C(=O)O4
• Molecular Formula: C22H12N2O4
• Molecular Weight: 368.3 g/mol

Description

The compound “2-[4-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl]-1H-isoindole-1,3(2H)-dione” is a benzoxazine derivative. It is a heterocyclic building block for various natural and synthetic organic compounds. It has been reported as an intermediate during the biogenesis of cyclic hydoxamic acids in maize. This molecule is capable of exhibiting its potential therapeutic efficacy against various malignancies in numerous body sites including Breast, Prostate, and Kidney.

Synthesis Analysis

The synthesis of benzoxazinone derivatives involves the reaction of the acyl chloride derivative N-phthaloylglycine with anthranilic acid in chloroform, in the presence of triethylamine. This gives an intermediate that is then reacted with cyanuric chloride, used as a cyclization agent, to produce the benzoxazinone derivative.

Molecular Structure Analysis

The molecular structure of “this compound” can be analyzed using spectral data. The structure may also be viewed using Java or Javascript.

Chemical Reactions Analysis

The title compound can react with equimolar amounts of aniline and piperidine to give the corresponding sulfonamides with retention of the benzoxazine moiety. In the benzoxazino derivative where R = NO 2 and R 1 = NO 2, both the R/S isomers have shown good activity.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” can be determined using various techniques. For instance, the melting point can be determined.